Cas no 2228500-62-5 (tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• CAS No: 2228500-62-5
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 6367565
• PubChem ID: 165945720
• Update Time: 2025-11-01

tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{5-chloro-2-[(3-hydroxypiperidin-3-yl)methyl]phenyl}carbamate
• EN300-1889930
• 2228500-62-5

• Inchi： 1S/C17H25ClN2O3/c1-16(2,3)23-15(21)20-14-9-13(18)6-5-12(14)10-17(22)7-4-8-19-11-17/h5-6,9,19,22H,4,7-8,10-11H2,1-3H3,(H,20,21)
• InChI Key： ZEFOLPBUPWUBOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate

Introduction to Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2228500-62-5)

Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate, with the CAS number 2228500-62-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate consists of several key functional groups that are critical for its reactivity and interaction with biological targets. The tert-butyl group, attached to the carbamate moiety, enhances the stability of the compound and influences its solubility and metabolic pathways. Additionally, the aromatic ring system, substituted with a chloro group and a hydroxypiperidine side chain, plays a crucial role in determining its pharmacological profile.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored as intermediates in the synthesis of various pharmaceuticals, including herbicides, insecticides, and therapeutic agents. The specific arrangement of functional groups in Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate makes it a promising candidate for further investigation in drug discovery.

One of the most intriguing aspects of this compound is its potential interaction with biological targets such as enzymes and receptors. The hydroxypiperidine moiety, in particular, has been shown to exhibit significant binding affinity to certain protein targets, making it a valuable scaffold for designing small-molecule inhibitors. Recent studies have demonstrated that modifications in this region can lead to enhanced potency and selectivity, which are critical factors in the development of new drugs.

The synthesis of Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the chloro group and the hydroxypiperidine side chain necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce this compound on an industrial scale.

From a pharmacological perspective, Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests that it may have applications in treating various diseases, including neurological disorders and inflammatory conditions. Further research is needed to fully elucidate its mechanism of action and evaluate its safety profile.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for novel compounds like Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate. These tools allow researchers to predict the biological activity of molecules based on their structural features, thereby reducing the time and cost associated with traditional screening methods. By leveraging these technologies, scientists can identify promising candidates for further development more efficiently.

The role of carbamates in medicinal chemistry continues to evolve as new research emerges. Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate exemplifies how structural modifications can lead to novel compounds with unique properties and therapeutic potential. As our understanding of biological systems improves, so does our ability to design molecules that can interact selectively with disease-causing targets.

In conclusion, Tert-butyl N-{5-chloro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate (CAS No. 2228500-62-5) is a compound of significant interest in pharmaceutical research. Its complex structure and functional groups make it a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research progresses, this compound will likely play an important role in the development of new treatments for various diseases.